Cas no 1323966-25-1 (3-2-Fluoro-5-methyl-4-(trifluoromethyl)-phenylpropionic acid)

• Product Name: 3-2-Fluoro-5-methyl-4-(trifluoromethyl)-phenylpropionic acid
• CAS No: 1323966-25-1
• MF: C₁₁H₁₀F₄O₂
• MW: 250.189517498016
• CID: 3161455
• PubChem ID: 66523495
• Update Time: 2025-05-23

3-2-Fluoro-5-methyl-4-(trifluoromethyl)-phenylpropionic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-Fluoro-5-methyl-4-(trifluoromethyl)phenyl]propionic acid
• 3-[2-Fluoro-5-methyl-4-(trifluoromethyl)phenyl]propionicacid
• 3-[2-fluoro-5-methyl-4-(trifluoromethyl)phenyl]propanoic acid
• Benzenepropanoic acid, 2-fluoro-5-methyl-4-(trifluoromethyl)-
• CS-0324540
• DTXSID501183096
• 1323966-25-1
• AKOS015957062
• 3-[2-Fluoro-5-methyl-4-(trifluoromethyl)-phenyl]propionic acid
• 3-(2-Fluoro-5-methyl-4-(trifluoromethyl)phenyl)propanoic acid
• 3-(2-Fluoro-5-methyl-4-(trifluoromethyl)phenyl)propanoicacid
• JS-4972
• 3-2-Fluoro-5-methyl-4-(trifluoromethyl)-phenylpropionic acid

• MDL： MFCD19687202
• Inchi： 1S/C11H10F4O2/c1-6-4-7(2-3-10(16)17)9(12)5-8(6)11(13,14)15/h4-5H,2-3H2,1H3,(H,16,17)
• InChI Key： ZXGHBPAJUBOZLW-UHFFFAOYSA-N
• SMILES： C1(CCC(O)=O)=CC(C)=C(C(F)(F)F)C=C1F

Computed Properties

• Exact Mass: 250.06169221Da
• Monoisotopic Mass: 250.06169221Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-2-Fluoro-5-methyl-4-(trifluoromethyl)-phenylpropionic acid

3-2-Fluoro-5-methyl-4-(trifluoromethyl)-phenylpropionic Acid: A Comprehensive Overview

The compound 3-2-Fluoro-5-methyl-4-(trifluoromethyl)-phenylpropionic acid (CAS No. 1323966-25-1) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of aromatic carboxylic acids, characterized by its unique structural features that include a fluorine atom, a trifluoromethyl group, and a methyl substituent attached to the phenyl ring. The presence of these substituents imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and material science. The trifluoromethyl group in this molecule, for instance, is known to enhance the stability and bioavailability of pharmaceutical agents due to its electron-withdrawing nature. Similarly, the fluorine atom at the 2-position of the phenyl ring contributes to the molecule's reactivity and selectivity in various chemical reactions. These properties make 3-2-Fluoro-5-methyl-4-(trifluoromethyl)-phenylpropionic acid a valuable precursor in the synthesis of advanced materials and bioactive compounds.

From a structural standpoint, the molecule exhibits a high degree of symmetry and functional group diversity. The phenyl ring serves as a rigid framework, while the carboxylic acid group provides acidity and hydrogen bonding capabilities. This combination allows the compound to participate in a wide range of chemical transformations, including esterification, amidation, and coupling reactions. Researchers have leveraged these properties to develop novel synthetic pathways for complex molecules, further underscoring its versatility.

The synthesis of 3-2-Fluoro-5-methyl-4-(trifluoromethyl)-phenylpropionic acid involves multi-step organic reactions that require precise control over reaction conditions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly production processes. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

In terms of applications, this compound has shown promise in several fields. In pharmaceuticals, it is being explored as a potential lead compound for anti-inflammatory and anticancer drugs due to its ability to modulate key cellular pathways. In materials science, its unique electronic properties make it a candidate for use in organic semiconductors and advanced polymers. Additionally, its role as an intermediate in agrochemical synthesis has been documented in recent studies, further broadening its utility.

From an environmental perspective, understanding the behavior of 3-2-Fluoro-5-methyl-4-(trifluoromethyl)-phenylpropionic acid in natural systems is crucial for assessing its ecological impact. Studies have indicated that while the compound exhibits moderate biodegradability under specific conditions, its persistence in certain environments necessitates careful handling during industrial processes. Regulatory frameworks are increasingly focusing on minimizing environmental risks associated with such compounds through stringent safety protocols.

In conclusion, 3-2-fluoro-5-methyl-4-(trifluoromethyl)-phenylpropionic acid (CAS No. 1323966-25-) represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its unique structural features and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in shaping future innovations.